Copper, bis(3-((phenylamino)methyl)-2(3H)-benzoxazolone-N(sup N(sup 3),O(sup 2))bis(thiocyanato-N))-
Catalog No.
S13176387
CAS No.
82498-01-9
M.F
C30H24CuN6O4S2
M. Wt
660.2 g/mol
Availability
In Stock
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CAS Number
82498-01-9
Product Name
Copper, bis(3-((phenylamino)methyl)-2(3H)-benzoxazolone-N(sup N(sup 3),O(sup 2))bis(thiocyanato-N))-
IUPAC Name
copper;3-(anilinomethyl)-1,3-benzoxazol-2-one;dithiocyanate
Molecular Formula
C30H24CuN6O4S2
Molecular Weight
660.2 g/mol
InChI
InChI=1S/2C14H12N2O2.2CHNS.Cu/c2*17-14-16(10-15-11-6-2-1-3-7-11)12-8-4-5-9-13(12)18-14;2*2-1-3;/h2*1-9,15H,10H2;2*3H;/q;;;;+2/p-2
InChI Key
KMAIHFIHQMTPND-UHFFFAOYSA-L
Canonical SMILES
C1=CC=C(C=C1)NCN2C3=CC=CC=C3OC2=O.C1=CC=C(C=C1)NCN2C3=CC=CC=C3OC2=O.C(#N)[S-].C(#N)[S-].[Cu+2]
Hydrogen Bond Acceptor Count
10
Hydrogen Bond Donor Count
2
Exact Mass
659.059643 g/mol
Monoisotopic Mass
659.059643 g/mol
Heavy Atom Count
43
Dates
Modify: 2024-08-10
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